Cas no 2229351-85-1 (tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate
• CAS No: 2229351-85-1
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 5902557
• PubChem ID: 165828309
• Update Time: 2025-06-07

tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate
• tert-butyl N-[3-chloro-4-(piperidin-3-yl)phenyl]carbamate
• 2229351-85-1
• EN300-1903840

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-12-6-7-13(14(17)9-12)11-5-4-8-18-10-11/h6-7,9,11,18H,4-5,8,10H2,1-3H3,(H,19,20)
• InChI Key： MBAABGCIVDMSCT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate

Introduction to Tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate (CAS No. 2229351-85-1)

Tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate, a compound with the chemical identifier CAS No. 2229351-85-1, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a piperidin-3-yl moiety, contribute to its distinct chemical properties and biological interactions.

The carbamate functional group in Tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate plays a crucial role in its reactivity and interaction with biological targets. Carbamates are often utilized as intermediates in the synthesis of various pharmacologically active compounds due to their ability to form stable bonds with biological molecules. The tert-butyl group, on the other hand, enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. These structural characteristics make Tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways associated with various diseases. The piperidin-3-yl group in Tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry. Piperidine-based compounds have shown efficacy in treating a range of conditions, including central nervous system (CNS) disorders, infectious diseases, and cancer. The incorporation of this moiety into Tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate suggests potential applications in these therapeutic areas.

The synthesis of Tert-butyl N-3-chloro-4-(piperidin-3-yl)phenylcarbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a chlorophenyl intermediate, which is then reacted with piperidine to introduce the piperidin-3-yl group. Subsequent carbamation reactions yield the final product, showcasing the versatility of carbamate chemistry in constructing complex molecular frameworks. This synthetic route underscores the importance of precision and control in pharmaceutical manufacturing to ensure high yields and purity.

One of the most compelling aspects of Tert-butyl N-3-chloro-4-(piperidin-3-y]phenylcarbamate is its potential as a lead compound for drug development. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches. These methodologies leverage computational modeling and experimental screening to identify and refine compounds with improved pharmacological properties. The presence of both lipophilic and polar functional groups in Tert-butyl N--(chloro--4-(pyperidin--y]phenyIcarbarnate allows for fine-tuning its interactions with biological targets, making it a versatile scaffold for medicinal chemists.

Recent studies have begun to explore the pharmacological profile of Tert-butyl N--(chloro--4-(pyperidin--y]phenyIcarbarnate using both in vitro and in vivo models. Preliminary findings suggest that this compound exhibits promising activity against certain disease-related targets, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. The combination of computational simulations and experimental validations is essential for understanding how this molecule interacts with biological systems at the molecular level. Such investigations can provide valuable insights into optimizing its efficacy and safety profiles.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. Tert-butyl N--(chloro--4-(pyperidin--y]phenyIcarbarnate serves as an excellent example of how advancements in synthetic chemistry can contribute to addressing unmet medical needs. By leveraging cutting-edge technologies and innovative approaches, researchers can accelerate the discovery and development of new drugs that improve patient outcomes.

In conclusion, Tert-butyl N--(chloro--4-(pyperidin--y]phenyIcarbarnate (CAS No. 2229351--85--1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in discovering new therapeutic agents that address complex diseases.